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Compound of Interest

Compound Name: Glutathione

Cat. No.: B1671670 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Glutathione. Adherence to these procedures is

crucial for ensuring personal safety and maintaining the integrity of experimental work.

Personal Protective Equipment (PPE)
When handling Glutathione, particularly in its powdered form, the following personal protective

equipment is essential to minimize exposure and prevent contamination.
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PPE Category Item Specification

Eye Protection Safety glasses or goggles

Should be compliant with

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Hand Protection Disposable gloves

Nitrile or latex gloves are

suitable. Inspect gloves for

tears or punctures before use.

[2]

Body Protection
Laboratory coat or protective

clothing

A disposable gown made of

lint-free, low-permeability fabric

is recommended.[3][4]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if exposure limits are

exceeded or if dust is

generated.[5]

Occupational Exposure Limits
Below are the established occupational exposure limits for nuisance dust, which are applicable

to Glutathione powder.

Regulatory Body Exposure Limit Value

OSHA

Permissible Exposure Limit

(PEL) - Time Weighted

Average (TWA) for Total Dust

15 mg/m³

ACGIH

Threshold Limit Value (TLV) -

Time Weighted Average (TWA)

for Inhalable Particles

10 mg/m³

Procedural Guidance for Handling and Disposal
This section outlines the step-by-step procedures for the safe handling, storage, and disposal

of Glutathione.
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Experimental Protocol: Safe Handling of Glutathione
Powder

Preparation: Before handling, ensure that an emergency eye wash fountain and safety

shower are readily accessible. The work area, such as a chemical fume hood or a

designated benchtop, should be clean and uncluttered.

Donning PPE: Put on a lab coat, followed by safety glasses or goggles. Finally, wear

disposable gloves, ensuring they fit properly.

Weighing and Aliquoting:

To minimize dust generation, handle Glutathione powder in a well-ventilated area,

preferably within a chemical fume hood or a glove box.

Use a dedicated, clean, and dry spatula or scoop for transferring the powder.

If possible, use a balance with a draft shield to prevent air currents from dispersing the

powder.

Solubilization:

When dissolving Glutathione, add the powder to the solvent slowly to avoid splashing.

If the solution requires heating, use a water bath or a heating block with gentle stirring to

prevent aerosolization.

Post-Handling:

After handling, decontaminate the work surface with an appropriate cleaning agent.

Remove PPE in the reverse order it was put on: gloves first, then the lab coat, and finally

the eye protection.

Wash hands thoroughly with soap and water after removing gloves.

Storage Plan
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Containers: Store Glutathione in its original, tightly sealed container to protect it from air and

light. Polyethylene or polypropylene containers are also suitable.

Environment: Keep the container in a cool, dry, and well-ventilated area. For injectable or

reconstituted Glutathione solutions, refrigeration at 2°C to 8°C (36°F to 46°F) is necessary

to maintain potency. Avoid freezing, as it can damage the molecular structure.

Incompatibilities: Store Glutathione away from strong oxidizing agents, as they can cause a

violent reaction.

Disposal Plan
Waste Segregation: Do not mix Glutathione waste with other chemical waste. Keep it in a

separate, suitable, and clearly labeled closed container for disposal.

Solid Waste: For solid Glutathione waste, carefully sweep it up to avoid creating dust and

place it in the designated waste container.

Contaminated Materials: Dispose of contaminated gloves, wipes, and other disposable

materials in the same designated waste container.

Regulatory Compliance: All waste disposal must be handled in accordance with local, state,

and federal regulations. Do not empty Glutathione or its solutions into drains.

Workflow Visualization
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Glutathione.
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Caption: Workflow for Safe Glutathione Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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